Cas no 1248136-69-7 (2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine
• CAS No: 1248136-69-7
• MF: C₆H₅ClF₃N₃
• MW: 211.572210073471
• CID: 5557881
• Update Time: 2025-06-07

2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-(2,2,2-trifluoroethyl)-
• 2-chloro-n-(2,2,2-trifluoroethyl)pyrimidin-4-amine
• 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine

• Inchi： 1S/C6H5ClF3N3/c7-5-11-2-1-4(13-5)12-3-6(8,9)10/h1-2H,3H2,(H,11,12,13)
• InChI Key： CWBYVXHXALFFFB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCC(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine

Comprehensive Overview of 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine (CAS No. 1248136-69-7)

2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine (CAS No. 1248136-69-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethyl and chloropyrimidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated and fluorinated groups, makes it a valuable candidate for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of compounds like 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine. Researchers are increasingly exploring its potential in targeted therapies and sustainable synthesis methods. The compound's CAS No. 1248136-69-7 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The pyrimidine scaffold is a cornerstone in heterocyclic chemistry, and modifications like those in 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine often enhance binding affinity and metabolic stability. This aligns with the growing demand for small-molecule inhibitors in oncology and infectious disease research. Users searching for "fluorinated pyrimidines" or "chloropyrimidine applications" will find this compound particularly intriguing due to its structure-activity relationship (SAR) potential.

From a synthetic perspective, CAS No. 1248136-69-7 exemplifies the convergence of organofluorine chemistry and nitrogen-containing heterocycles. Its trifluoroethyl group is a hotspot for hydrogen-bond interactions, a feature leveraged in fragment-based drug design. Discussions on platforms like ResearchGate often focus on optimizing its synthetic routes to improve yield and purity, addressing common queries about scalability in industrial settings.

Environmental and regulatory considerations are also pivotal. The compound's fluorine content aligns with the push for bioisosteres that reduce toxicity while maintaining efficacy. Searches for "eco-friendly fluorinated compounds" or "safe pyrimidine analogs" often intersect with studies on 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine, underscoring its role in sustainable chemistry initiatives.

In summary, 2-chloro-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine (CAS No. 1248136-69-7) stands at the intersection of innovation and practicality. Its applications span drug development, agrochemicals, and material science, making it a focal point for researchers navigating the challenges of molecular optimization and green synthesis. As interest in tailored heterocycles grows, this compound will likely remain a key player in scientific advancements.